Cas no 6333-12-6 (1-(4-chlorophenyl)-3-(2,2,2-trichloro-1-hydroxyethyl)urea)

• Product Name: 1-(4-chlorophenyl)-3-(2,2,2-trichloro-1-hydroxyethyl)urea
• CAS No: 6333-12-6
• MF: C₉H₈Cl₄N₂O₂
• MW: 317.984018325806
• CID: 959782
• PubChem ID: 236232
• Update Time: 2025-04-19

1-(4-chlorophenyl)-3-(2,2,2-trichloro-1-hydroxyethyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-3-(2,2,2-trichloro-1-hydroxyethyl)urea
• 6333-12-6
• N-(4-Chlorophenyl)-N'-(2,2,2-trichloro-1-hydroxyethyl)urea
• NSC-38442
• 1-(4-chlorophenyl)-3-(2,2,2-trichloro-1-hydroxy-ethyl)urea
• NSC38442
• NSC 38442

• Inchi： 1S/C9H8Cl4N2O2/c10-5-1-3-6(4-2-5)14-8(17)15-7(16)9(11,12)13/h1-4,7,16H,(H2,14,15,17)
• InChI Key： VGJDCHRXONNPKT-UHFFFAOYSA-N
• SMILES： ClC(C(NC(NC1C=CC(=CC=1)Cl)=O)O)(Cl)Cl

Computed Properties

• Exact Mass: 315.93424
• Monoisotopic Mass: 315.934
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Density: 1.657
• Boiling Point: 380°C at 760 mmHg
• Flash Point: 183.6°C
• Refractive Index: 1.646
• PSA: 61.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas